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Compound of Interest

Compound Name: Dimethylcarbamyl bromide

Cat. No.: B15486130

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Dimethylcarbamyl bromide. The
following procedures are designed to ensure safe handling, storage, and disposal of this
chemical, minimizing exposure risks and promoting a secure laboratory environment. The
information is primarily based on the closely related and well-documented compound,
Dimethylcarbamyl chloride, and should be considered applicable due to their structural and
chemical similarities.

Hazard Summary

Dimethylcarbamyl bromide is expected to share hazards with Dimethylcarbamyl chloride,
which is classified as a combustible liquid that is harmful if swallowed and toxic if inhaled.[1][2]
It is known to cause serious skin and eye irritation and may lead to respiratory irritation.[1][2]
Furthermore, Dimethylcarbamyl chloride is identified as a substance that may cause cancer.[1]
[2] It is also moisture-sensitive and can react with water or moisture to form toxic and corrosive
gases.[1][3][4] The material is extremely destructive to the tissues of mucous membranes, the
upper respiratory tract, eyes, and skin.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent any direct contact and inhalation. The
selection of appropriate PPE should be based on a thorough risk assessment of the specific
procedures being performed.
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Respiratory Protection

Respiratory protection is required when vapors or aerosols are generated. The appropriate

respirator type depends on the potential exposure concentration.

Condition

Recommended Respirator Type

Potential exposure above the exposure limit

NIOSH-approved supplied-air respirator with a
full facepiece operated in a pressure-demand or
other positive-pressure mode.[4] For increased
protection, this can be used with an auxiliary

self-contained breathing apparatus (SCBA).[4]

Vapors/aerosols are generated

Air-purifying respirator with an appropriate filter
type (e.g., Type ABEK or Type A Brown for

organic gases and vapors).[5]

Emergency or large-scale use

A NIOSH/MSHA or European Standard EN 136
approved respirator should be used if exposure
limits are exceeded or irritation is experienced.

[1] A self-contained breathing apparatus (SCBA)

is necessary in emergencies.[3]

Hand Protection

Selection of appropriate gloves is critical. Always inspect gloves before use and remove them

carefully to avoid skin contamination.[1]
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Glove Material

Recommendation

Considerations

Nitrile Rubber

Recommended by some safety
data sheets.[1] Nitrile offers
good resistance to a variety of
chemicals and provides
superior puncture and

abrasion resistance.[6]

Breakthrough times can vary
significantly based on glove
thickness, chemical
concentration, and duration of

contact.[7]

Neoprene

Recommended by some safety
data sheets.[1] Neoprene has
excellent resistance to a broad

range of chemicals.[6]

As with all glove materials,
consult the manufacturer's
specific chemical resistance

data.

SilverShield®/4H®

Recommended for known
carcinogens, offering high
resistance to a wide range of
chemicals.[4][7]

These gloves may have poor
dexterity, so wearing a second,
more form-fitting glove (like
nitrile) over them can be
beneficial.[6][7]

Eye and Face Protection

e Goggles: Chemical safety goggles compliant with European standard EN 166 or OSHA's 29

CFR 1910.133 regulations are required to protect against splashes.[1][5]

e Face Shield: In addition to goggles, a face shield should be worn to provide a broader range

of protection for the face.

Skin and Body Protection

» Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[3][5] This

includes long-sleeved clothing and a lab coat.[1] For operations with a higher risk of

exposure, chemically resistant suits such as DuPont Tychem® CSM, Responder®, or TK

may be necessary.[4]

o Footwear: Chemical-resistant, steel-toed boots or shoes are recommended.[8]
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» Contaminated Clothing: Work clothing that becomes wet or significantly contaminated should
be removed and replaced immediately.[3]

Quantitative Exposure Limits

The following exposure limits are for Dimethylcarbamyl chloride and should be used as a
guideline for Dimethylcarbamyl bromide.

Organization Limit Details

Threshold Limit Value (TLV)
ACGIH 0.005 ppm averaged over an 8-hour
workshift.[4]

Recommends that exposure to
) ) occupational carcinogens be
NIOSH Lowest Feasible Concentration )
limited to the lowest feasible

concentration.[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety.
Handling Procedures

e Training: All personnel must be trained on the hazards and proper handling procedures for
Dimethylcarbamyl bromide before commencing any work.[4]

o Ventilation: Always work in a well-ventilated area. A chemical fume hood is strongly
recommended for all operations.[5]

¢ Avoid Contact: Do not breathe vapors or mists. Avoid all contact with skin, eyes, and
clothing.[5]

¢ Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the
work area.[5] Contaminated clothing should be removed immediately.
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« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]
All equipment used when handling the product must be grounded.[3]

Storage Plan
» Store in a cool, dry, and well-ventilated area.[5]
o Keep containers tightly closed to prevent contact with moisture.[1][5]

» Store locked up and away from incompatible materials such as strong oxidizing agents,
alcohols, and strong bases.[4][5]

Spill Response

o Evacuate: Immediately evacuate personnel from the spill area.[4]

e Ventilate: Ensure the area is well-ventilated.

o Control Ignition Sources: Eliminate all sources of ignition.[3][4]

o Containment: Do not allow the spill to enter drains. Cover drains if necessary.

e Absorption: Absorb the spill with an inert, non-combustible material such as dry sand, earth,
or vermiculite.[4] DO NOT USE WATER.[4]

e Collection: Collect the absorbed material into a suitable, sealed container for disposal.[4][5]
» Decontamination: Clean the affected area thoroughly.
Disposal Plan

o All waste materials, including contaminated absorbents and PPE, must be disposed of as
hazardous waste.

» Dispose of contents and containers at an approved waste disposal plant in accordance with
all local, state, and federal regulations.

» Do not mix with other waste. Handle uncleaned containers as you would the product itself.
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First Aid Measures

Immediate medical attention is required for any exposure.

Exposure Route First Aid Procedure

Move the victim to fresh air immediately. If
) breathing has stopped, provide artificial
Inhalation o o _
respiration.[4][5] Call a physician or poison

control center immediately.[3]

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of
Skin Contact water for at least 15 minutes, followed by

washing with soap and water.[1][3][4] Seek

immediate medical attention.[4]

Immediately flush eyes with plenty of water for

at least 15-30 minutes, also under the eyelids.
Eye Contact [1][4] Remove contact lenses if present and

easy to do. Call an ophthalmologist or seek

immediate medical attention.[4]

Do NOT induce vomiting.[3] If the victim is

conscious, rinse their mouth and have them
Ingestion drink one or two glasses of water to dilute the

chemical.[3] Call a physician or poison control

center immediately.[5]

PPE Selection Workflow
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(" Risk Assessment

Start: Handling Dimethylcarbamyl Bromide

Identify Task:
- Small scale synthesis
- Large scale transfer
- Spill cleanup

Assess Potential Exposure
- Inhalation of vapors
- Skin/Eye contact

ey —

Respiratory Protection | | Hand Protection | | Eye/Face Protection | | Body Protection |

/ / Specific PPE \

- Air-purifying respirator (Type A filter) - Nitrile or Neoprene gloves - Chemical safety goggles - Lab coat
- Supplied-air respirator (high risk) - Double glove with SilverShield®/4H® for extended contact - Face shield - Chemical resistant suit (high risk)

\ Final Checks A/‘/

-
I Review and Verify PPE

- Proper fit
- No damage

Emergency Plan Ready
- Spill kit
- First aid

- Eyewash/Shower

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling Dimethylcarbamyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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